2-(9H-carbazol-3-yl)acetic Acid

Lipophilicity Membrane permeability Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H11NO2
Molecular Weight 225.24 g/mol
CAS No. 374916-11-7
Cat. No. B1607577
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(9H-carbazol-3-yl)acetic Acid
CAS374916-11-7
Molecular FormulaC14H11NO2
Molecular Weight225.24 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)CC(=O)O
InChIInChI=1S/C14H11NO2/c16-14(17)8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H,8H2,(H,16,17)
InChIKeyOKOWWPXKLYLOLH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(9H-Carbazol-3-yl)acetic Acid – Physicochemical Profile


2-(9H-Carbazol-3-yl)acetic acid (CAS 374916-11-7) is a C‑3 substituted carbazole derivative bearing a carboxylic acid side chain at the 3‑position of the tricyclic carbazole core [1]. It possesses a molecular formula of C14H11NO2 and a molecular weight of 225.24 g·mol⁻¹ . The compound is commercially available at a standard purity of ≥95% , with analytical documentation (NMR, HPLC, GC) provided by suppliers such as Bidepharm . Predicted physicochemical properties include a logP of 3.2 and a topological polar surface area (TPSA) of 53.1 Ų [1], which distinguish it from its N‑9 substituted isomer and influence its suitability as a fragment or building block in medicinal chemistry and materials science.

1
C‑3 carbazole building block with orthogonal reactivity
2
Dual H‑bond donor for fragment‑based design
3
Batch QC (NMR, HPLC, GC) supports regioisomer identity

2-(9H-Carbazol-3-yl)acetic Acid – Isomer Differentiation


Although 2‑(9H‑carbazol‑3‑yl)acetic acid and its N‑9 regioisomer (CAS 524‑80‑1) share an identical molecular formula (C14H11NO2) and molecular weight [1][2], their substitution pattern fundamentally alters key physicochemical properties that govern molecular recognition, solubility, and permeability. The 3‑position substitution results in a higher logP (3.2 vs. 2.79) [1][2], a larger TPSA (53.1 vs. 42.23 Ų) [1][2], a lower predicted pKa (4.41 vs. 4.58) [2], and an additional hydrogen‑bond donor [1]. These differences mean the two isomers will exhibit distinct ionization states at physiological pH, different passive membrane permeabilities, and altered hydrogen‑bonding patterns with biological targets. Consequently, they cannot be considered functionally interchangeable in any research or industrial context where potency, selectivity, or pharmacokinetic behaviour depends on precise molecular recognition.

Lipophilicity shift Higher logP in the 3‑isomer alters membrane permeability; the N‑9 isomer may not match passive diffusion behaviour.
H‑bond pattern Two H‑bond donors (carboxylic acid + free NH) vs one in the N‑9 isomer change binding interactions; functional equivalence is unlikely.
Ionisation equilibrium A lower pKa in the 3‑isomer shifts ionisation; salt‑bridge interactions with targets may differ, limiting direct substitution.

2-(9H-Carbazol-3-yl)acetic Acid – Differentiation Evidence


Lipophilicity (logP) Comparison

The 3‑substituted isomer exhibits a predicted logP of 3.2, compared with a logP of 2.79 for the N‑9 isomer [1][2]. This difference of +0.41 log units indicates a measurably higher lipophilicity, which can be advantageous when designing compounds that must cross lipid‑rich biological membranes or when optimizing logD for oral absorption.

Lipophilicity (logP)
Direct comparison
3.2 (Target) vs 2.79 (N‑9 isomer)
ΔlogP +0.41; supports passive permeability screening context
Predicted values; verify experimentally
Lipophilicity Membrane permeability Drug-likeness

Topological Polar Surface Area Comparison

The 3‑substituted isomer has a TPSA of 53.1 Ų, whereas the N‑9 isomer has a TPSA of 42.23 Ų [1][2]. The additional polar surface area stems from the exposure of both the carboxylic acid group and the carbazole NH, altering the compound's hydrogen‑bonding capacity and its ability to penetrate tight‑junction barriers such as the blood‑brain barrier (BBB).

Topological PSA
Direct comparison
53.1 Ų vs 42.23 Ų (N‑9 isomer)
Higher TPSA may restrict CNS penetration in models
Predicted values; confirm in permeability assays
Polar surface area Blood-brain barrier Oral bioavailability

Acid Dissociation Constant (pKa) Comparison

The predicted pKa of the carboxylic acid group in the 3‑substituted isomer is 4.41 ± 0.30, compared with 4.58 for the N‑9 isomer [1]. At pH 7.4, both will be predominantly ionised, but the small shift in pKa alters the fraction of the neutral species by approximately 8–10%, which can influence passive diffusion rates and interactions with basic residues in enzyme active sites.

Acid pKa
Direct comparison
4.41 vs 4.58 (N‑9 isomer)
ΔpKa −0.17; shifts ionisation equilibrium slightly
Predicted; context-dependent
Ionization state Solubility Receptor binding

Hydrogen‑Bond Donor Count Comparison

The 3‑substituted isomer possesses two hydrogen‑bond donor (HBD) atoms (carboxylic acid OH and carbazole NH), while the N‑9 isomer has only one (carboxylic acid OH) because its carbazole nitrogen is alkylated [1][2]. The additional donor enables bidentate H‑bond interactions with target proteins, a feature frequently exploited in fragment‑based lead discovery to enhance binding affinity and specificity.

H‑bond donors
Direct comparison
2 (carboxylic acid + carbazole NH)
vs 1 (carboxylic acid only) for N‑9 isomer
Enables bidentate H‑bond interactions
Structural analysis
Hydrogen bonding Molecular recognition Fragment-based drug design

Commercial Availability & Batch‑Specific QC

The compound is stocked by multiple vendors with a declared purity of ≥95% and is supplied with batch‑specific analytical data (NMR, HPLC, GC) . While the N‑9 isomer is also commercially available, the 3‑substituted isomer’s transparent QC documentation reduces the risk of positional‑isomer contamination—a critical concern when the 3‑ and 9‑substituted isomers are not chromatographically resolved under standard conditions.

Batch QC identity
Supplier data
≥95% purity with NMR, HPLC, GC
Reduces isomer‑confusion risk in assays
Review batch‑specific COA
Quality control Reproducibility Procurement

2-(9H-Carbazol-3-yl)acetic Acid – Application Scenarios


Fragment-Based Discovery with Dual H-Bond Donor

The presence of two hydrogen‑bond donors (carboxylic acid and carbazole NH) makes the 3‑substituted isomer particularly valuable for fragment screens targeting proteins with adjacent hydrogen‑bond acceptor residues. The additional donor, absent in the N‑9 isomer, can increase binding enthalpy and improve ligand efficiency [1][2].

Peripherally Restricted Drug Design

With a TPSA of 53.1 Ų—above the typical 50 Ų threshold for passive BBB penetration—this compound is a rational choice when the therapeutic target resides outside the CNS and central side‑effects must be limited. The N‑9 isomer’s lower TPSA (42.23 Ų) would not provide the same level of CNS exclusion confidence [1][2].

OLED Materials & Fluorescent Probe Synthesis

The free carbazole NH in the 3‑position isomer permits further N‑functionalisation or metal‑complexation without altering the carboxylic acid handle. This orthogonal reactivity is not possible with the N‑9 isomer, where the nitrogen is already alkylated, limiting its versatility in materials chemistry [1][2].

Regulatory-Compliant Procurement for Pre-clinical Optimization

Suppliers such as Bidepharm provide batch‑specific NMR, HPLC, and GC certificates, ensuring that researchers receive the correct regioisomer with documented purity. This level of quality assurance is essential when transitioning from exploratory chemistry to formal SAR studies where isomeric impurities could confound biological results .

Application
Selection Property
Validation Focus
Fragment-based discovery
Dual H‑bond donor capacity
Binding enthalpy and ligand efficiency screening
Peripheral target probe design
Elevated TPSA may limit CNS entry
BBB permeability assay verification
OLED & fluorescent probe synthesis
Free carbazole NH for orthogonal reactivity
N‑functionalisation and metal‑complexation scope
Fragment library procurement
Batch‑specific QC documentation
Isomeric purity and identity verification
Quote Request

Request a Quote for 2-(9H-carbazol-3-yl)acetic Acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.